(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol
Overview
Description
Scientific Research Applications
Antimicrobial Activity
A series of compounds related to pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds exhibit significant activity against various bacterial strains, demonstrating their potential as antimicrobial agents. For instance, certain compounds with methoxy groups have shown high antimicrobial activity, suggesting the importance of substituent effects on the biological activity of these molecules (Satyender Kumar et al., 2012).
Fluorescent Properties
The photochemical properties of certain pyrazoline derivatives, including fluorescence in polar solvents like methanol, have been studied. These compounds exhibit greater fluorescence and similar stability to light compared to their unsubstituted analogues, indicating their potential use in fluorescent applications (J. Lin et al., 1977).
Synthesis of Fluorinated Compounds
Research into the synthesis of fluorine-substituted pyrazolyl derivatives has led to the development of novel compounds with potential biological activity. For example, the synthesis of fluorine-containing pyrazoles and pyrazolyl benzo[d]oxazoles has been reported, where some of these compounds have shown promising antibacterial activity against a variety of bacterial strains (Amol V. Gadakh et al., 2010).
Anticancer and Antimicrobial Agents
New pyrazoline derivatives have been synthesized and investigated for their potential as anticancer and antimicrobial agents. These compounds have been subjected to in vitro studies against cancer cell lines and pathogenic bacteria, showing notable efficacy. This highlights the versatility of pyrazoline derivatives in therapeutic applications (Kanubhai D. Katariya et al., 2021).
Supramolecular Chemistry
Studies on the interaction between pyrazole-derived ligands and metal ions have led to the formation of complex supramolecular structures. These structures, such as triple-strand helical supramolecular complexes, demonstrate the potential of pyrazole derivatives in constructing advanced materials with unique properties (M. Lam et al., 1997).
properties
IUPAC Name |
[1-(2-fluoroethyl)-3-pyrazin-2-ylpyrazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN4O/c11-1-4-15-6-8(7-16)10(14-15)9-5-12-2-3-13-9/h2-3,5-6,16H,1,4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCJCCNOPGNWLMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)C2=NN(C=C2CO)CCF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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